92-53-5

4-Phenylmorpholine

In Stock

• CAS RN:
• 92-53-5

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-2-4-10(5-3-1)11-6-8-12-9-7-11/h1-5H,6-9H2

• InChIKey:
• FHQRDEDZJIFJAL-UHFFFAOYSA-N

• 4-Phenylmorpholine undergoes oxidation to yield N-formyl-N-2-hydroxyethylaniline.
  
  

Diethyl benzylidenemalonate

In Stock

• CAS RN:
• 5292-53-5

• Formula:
• C14H16O4

• InChI:
• InChI=1S/C14H16O4/c1-3-17-13(15)12(14(16)18-4-2)10-11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3

• InChIKey:
• VUWPIBNKJSEYIN-UHFFFAOYSA-N

• Diethyl benzylidenemalonate is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.27 g/mol. The purity is usually 95%.

N-(3-butoxyphenyl)acetamide

• CAS RN:
• 55792-53-5

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-3-4-8-15-12-7-5-6-11(9-12)13-10(2)14/h5-7,9H,3-4,8H2,1-2H3,(H,13,14)

• InChIKey:
• RESWNIAVSXLLNZ-UHFFFAOYSA-N

• N-(3-butoxyphenyl)acetamide is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.

Ethanamine, N-ethyl-, sulfate

• CAS RN:
• 26292-53-5

• Formula:
• C4H13NO4S

• InChI:
• InChI=1S/C4H11N.H2O4S/c1-3-5-4-2;1-5(2,3)4/h5H,3-4H2,1-2H3;(H2,1,2,3,4)

• InChIKey:
• NLXFONFHPKEHOZ-UHFFFAOYSA-N

• Ethanamine, N-ethyl-, sulfate, also known as Ethanamine, N-ethyl-, sulfate, is a useful research compound. Its molecular formula is C4H13NO4S and its molecular weight is 171.22 g/mol. The purity is usually 95%.

6-Chloro-benzo[d]isoxazol-3-ylamine

In Stock

• CAS RN:
• 89692-53-5

• Formula:
• C7H5ClN2O

• InChI:
• InChI=1S/C7H5ClN2O/c8-4-1-2-5-6(3-4)11-10-7(5)9/h1-3H,(H2,9,10)

• InChIKey:
• VUMFEESWELAKKV-UHFFFAOYSA-N

• 6-Chloro-benzo[d]isoxazol-3-ylamine is a useful research compound. Its molecular formula is C7H5ClN2O and its molecular weight is 168.58 g/mol. The purity is usually 95%.

1-(3-Amino-5-bromobenzofuran-2-yl)ethanone

• CAS RN:
• 636992-53-5

• Formula:
• C10H8BrNO2

• InChI:
• InChI=1S/C10H8BrNO2/c1-5(13)10-9(12)7-4-6(11)2-3-8(7)14-10/h2-4H,12H2,1H3

• InChIKey:
• UVQLWEREHFLAGA-UHFFFAOYSA-N

• 1-(3-Amino-5-bromobenzofuran-2-yl)ethanone is a useful research compound. Its molecular formula is C10H8BrNO2 and its molecular weight is 254.08 g/mol. The purity is usually 95%.

1H-Indole-5-carbonitrile, 1-(2-hydroxyethyl)-

• CAS RN:
• 880492-53-5

• Formula:
• C11H10N2O

• InChI:
• InChI=1S/C11H10N2O/c12-8-9-1-2-11-10(7-9)3-4-13(11)5-6-14/h1-4,7,14H,5-6H2

• InChIKey:
• UIXCDIIJPNPERP-UHFFFAOYSA-N

• 1H-Indole-5-carbonitrile, 1-(2-hydroxyethyl)- is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.

2,2',3-Trihydroxydiphenyl ether

• CAS RN:
• 128292-53-5

• Formula:
• C12H10O4

• InChI:
• InChI=1S/C12H10O4/c13-8-4-1-2-6-10(8)16-11-7-3-5-9(14)12(11)15/h1-7,13-15H

• InChIKey:
• XEAZDMSYJLCYDK-UHFFFAOYSA-N

• 2,2',3-trihydroxydiphenyl ether is diphenyl ether in which the hydrogens at the 2, 3, and 2' positions are substituted by hydroxy groups. It has a role as a mouse metabolite. It is an aromatic ether, a member of catechols and a member of phenols. It is a conjugate acid of a 2,2',3-trihydroxydiphenyl ether(2-).

1-(3-Chloropyrazin-2-YL)pyrrolidin-2-one

• CAS RN:
• 720692-53-5

• Formula:
• C8H8ClN3O

• InChI:
• InChI=1S/C8H8ClN3O/c9-7-8(11-4-3-10-7)12-5-1-2-6(12)13/h3-4H,1-2,5H2

• InChIKey:
• RYWLMDCSPUTEGA-UHFFFAOYSA-N

• 1-(3-Chloropyrazin-2-YL)pyrrolidin-2-one is a useful research compound. Its molecular formula is C8H8ClN3O and its molecular weight is 197.62 g/mol. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893992-53-5

• Formula:
• C21H19N3O5S

• InChI:
• InChI=1S/C21H19N3O5S/c1-26-16-6-3-13(9-18(16)27-2)15-5-8-21(24-23-15)30-11-20(25)22-14-4-7-17-19(10-14)29-12-28-17/h3-10H,11-12H2,1-2H3,(H,22,25)

• InChIKey:
• SVRNTUJVDFFSSW-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N3O5S and its molecular weight is 425.46. The purity is usually 95%.

8-(2,6-Dimethoxyphenyl)-8-oxooctanoic acid

In Stock

• CAS RN:
• 898792-53-5

• Formula:
• C16H22O5

• InChI:
• InChI=1S/C16H22O5/c1-20-13-9-7-10-14(21-2)16(13)12(17)8-5-3-4-6-11-15(18)19/h7,9-10H,3-6,8,11H2,1-2H3,(H,18,19)

• InChIKey:
• FMKLIDRCRCELHL-UHFFFAOYSA-N

• 8-(2,6-Dimethoxyphenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C16H22O5 and its molecular weight is 294.34 g/mol. The purity is usually 95%.

1-Benzyloxy-2,3-difluorobenzene

In Stock

• CAS RN:
• 144292-53-5

• Formula:
• C13H10F2O

• InChI:
• InChI=1S/C13H10F2O/c14-11-7-4-8-12(13(11)15)16-9-10-5-2-1-3-6-10/h1-8H,9H2

• InChIKey:
• HIUKTEJLXPEDGY-UHFFFAOYSA-N

• 1-Benzyloxy-2,3-difluorobenzene, also known as 1-Benzyloxy-2,3-difluorobenzene, is a useful research compound. Its molecular formula is C13H10F2O and its molecular weight is 220.21 g/mol. The purity is usually 95%.

Benzenesulfonic acid, 4-hydroxy-, polymer with formaldehyde and urea, sodium salt, ether with ethyle

• CAS RN:
• 110392-53-5

• Formula:
• C49H71N13O10

• Benzenesulfonic acid, 4-hydroxy-, polymer with formaldehyde and urea, sodium salt, ether with ethyle, also known as Benzenesulfonic acid, 4-hydroxy-, polymer with formaldehyde and urea, sodium salt, ether with ethyle, is a useful research compound. Its molecular formula is C49H71N13O10. The purity is usually 95%.

N-(3-chloro-4-methylphenyl)-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1014092-53-5

• Formula:
• C17H19ClN6O2S

• InChI:
• InChI=1S/C17H19ClN6O2S/c1-10-5-6-11(7-13(10)18)19-14(25)9-27-17-21-20-15(24(17)3)12-8-23(2)22-16(12)26-4/h5-8H,9H2,1-4H3,(H,19,25)

• InChIKey:
• KZKXJNPCLDJDDU-UHFFFAOYSA-N

• N-(3-chloro-4-methylphenyl)-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H19ClN6O2S and its molecular weight is 406.89. The purity is usually 95%.

(5-Methoxybenzofuran-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1797092-53-5

• Formula:
• C21H21NO3S

• InChI:
• InChI=1S/C21H21NO3S/c1-24-17-7-8-18-16(13-17)14-19(25-18)21(23)22-10-9-20(26-12-11-22)15-5-3-2-4-6-15/h2-8,13-14,20H,9-12H2,1H3

• InChIKey:
• KXXSHXFNFPLMFY-UHFFFAOYSA-N

• (5-Methoxybenzofuran-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C21H21NO3S and its molecular weight is 367.46. The purity is usually 95%.

N-(2-(3-(isobutylsulfonyl)azetidin-1-yl)-2-oxoethyl)-3-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1797692-53-5

• Formula:
• C16H24N2O5S2

• InChI:
• InChI=1S/C16H24N2O5S2/c1-12(2)11-24(20,21)15-9-18(10-15)16(19)8-17-25(22,23)14-6-4-5-13(3)7-14/h4-7,12,15,17H,8-11H2,1-3H3

• InChIKey:
• GQUREEGFEUJXDV-UHFFFAOYSA-N

• N-(2-(3-(isobutylsulfonyl)azetidin-1-yl)-2-oxoethyl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H24N2O5S2 and its molecular weight is 388.5. The purity is usually 95%.

2-Methoxy-4-(trifluoromethyl)nicotinic acid

In Stock

• CAS RN:
• 1221792-53-5

• Formula:
• C8H6F3NO3

• InChI:
• InChI=1S/C8H6F3NO3/c1-15-6-5(7(13)14)4(2-3-12-6)8(9,10)11/h2-3H,1H3,(H,13,14)

• InChIKey:
• IVGQUVMWYGVJHX-UHFFFAOYSA-N

• 2-Methoxy-4-(trifluoromethyl)nicotinic acid is a useful research compound. Its molecular formula is C8H6F3NO3 and its molecular weight is 221.135. The purity is usually 95%.